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Compound of Interest

Compound Name: 2-methylquinoline-6-sulfonic acid

Cat. No.: B3059041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of 2-methylquinoline-
6-sulfonic acid, a key intermediate in synthetic organic chemistry. It details the compound's

molecular structure, physicochemical properties, and established methods for its synthesis and

characterization. This guide includes detailed experimental protocols for its preparation and

derivatization, alongside an exploration of its applications, particularly as a precursor for

pharmacologically relevant molecules and materials science. The information is intended to

support researchers and professionals in drug development and chemical synthesis.

Molecular Structure and Properties
2-Methylquinoline-6-sulfonic acid is a derivative of quinoline, a heterocyclic aromatic

compound. The structure consists of a 2-methylquinoline core with a sulfonic acid group (-

SO₃H) substituted at the 6-position of the quinoline ring. This sulfonic acid group significantly

influences the molecule's reactivity and physical properties, such as its solubility.

The key structural and chemical identifiers for this compound are summarized below.
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Property Value Reference

CAS Number 93805-05-1 [1][2]

Molecular Formula C₁₀H₉NO₃S [3][4]

Molecular Weight 223.25 g/mol [1][4]

IUPAC Name
2-methylquinoline-6-sulfonic

acid
[2][5]

Canonical SMILES
CC1=NC2=C(C=C1)C=C(C=C

2)S(=O)(=O)O
[4]

InChI Key
WTVFVAWTGKJRPC-

UHFFFAOYSA-N
[1][4]

Density (Predicted) 1.432 g/cm³ [2][4]

pKa (Predicted) -0.80 ± 0.40 [6]

Physical Form Solid

Purity Typically ≥95%

Storage Conditions
Sealed in a dry environment at

room temperature.

Synthesis and Derivatization
The primary route for synthesizing 2-methylquinoline-6-sulfonic acid is through the direct

electrophilic sulfonation of 2-methylquinoline.[1] The regioselectivity of this reaction is critical,

with the sulfonic acid group preferentially attaching to the 6-position under controlled

thermodynamic conditions.[1]

A key application of this compound is its conversion to the more reactive intermediate, 2-

methylquinoline-6-sulfonyl chloride.[1][7] This derivative serves as a versatile building block for

introducing the 2-methylquinoline-6-sulfonyl moiety into other molecules, such as in the

synthesis of sulfonamides.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b3059041
https://pinpools.com/en/marketplace/2-methylquinoline-6-sulphonic-acid-93805-05-1
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylquinoline-6-sulphonic-acid
https://www.alfa-chemistry.com/cas_93805-05-1.htm
https://www.benchchem.com/product/b3059041
https://www.alfa-chemistry.com/cas_93805-05-1.htm
https://pinpools.com/en/marketplace/2-methylquinoline-6-sulphonic-acid-93805-05-1
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh97f03f9d
https://www.alfa-chemistry.com/cas_93805-05-1.htm
https://www.benchchem.com/product/b3059041
https://www.alfa-chemistry.com/cas_93805-05-1.htm
https://pinpools.com/en/marketplace/2-methylquinoline-6-sulphonic-acid-93805-05-1
https://www.alfa-chemistry.com/cas_93805-05-1.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2404750.aspx
https://www.benchchem.com/product/b3059041?utm_src=pdf-body
https://www.benchchem.com/product/b3059041
https://www.benchchem.com/product/b3059041
https://www.benchchem.com/product/b3059041
https://www.benchchem.com/product/b13532322
https://www.benchchem.com/product/b3059041
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3059041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow

2-Methylquinoline

2-Methylquinoline-6-sulfonic acid
(Target Compound)

+ H₂SO₄ or ClSO₃H
(Sulfonation)

80-120°C

2-Methylquinoline-6-sulfonyl chloride
(Reactive Intermediate)

+ SOCl₂ or PCl₅
(Chlorination)

Click to download full resolution via product page

Caption: Synthesis and key derivatization workflow of 2-methylquinoline-6-sulfonic acid.

Experimental Protocols
Protocol 1: Synthesis of 2-Methylquinoline-6-sulfonic Acid via Direct Sulfonation

This protocol is based on classical sulfonation methods described for quinoline derivatives.[1]

Materials: 2-methylquinoline, concentrated sulfuric acid (98%) or chlorosulfonic acid.

Procedure:
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In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, carefully

add 2-methylquinoline to an excess of concentrated sulfuric acid or chlorosulfonic acid.

The reaction is exothermic and should be performed in an ice bath to control the initial

temperature.

Once the initial exotherm subsides, heat the reaction mixture to a temperature between

80–120°C.[1] This temperature range favors the formation of the thermodynamically stable

6-sulfonic acid isomer.[1]

Maintain the temperature and continue stirring for several hours until the reaction is

complete (monitoring by TLC is recommended).

Cool the reaction mixture to room temperature and carefully pour it onto crushed ice. This

will precipitate the product.

Filter the crude product and wash it with cold water to remove excess acid.

Recrystallize the solid from a suitable solvent (e.g., water or ethanol) to obtain the purified

2-methylquinoline-6-sulfonic acid.

Dry the final product under vacuum.

Protocol 2: Conversion to 2-Methylquinoline-6-sulfonyl Chloride

This protocol describes the conversion of the sulfonic acid to its corresponding sulfonyl

chloride.[1][7]

Materials: 2-methylquinoline-6-sulfonic acid, thionyl chloride (SOCl₂) or phosphorus

pentachloride (PCl₅), and an appropriate solvent (e.g., dichloromethane).

Procedure:

Suspend 2-methylquinoline-6-sulfonic acid in a flask with an excess of thionyl chloride,

with a catalytic amount of dimethylformamide (DMF) if necessary.

Gently reflux the mixture under an inert atmosphere (e.g., nitrogen) for 2-4 hours. The

reaction progress can be monitored by the cessation of gas (HCl and SO₂) evolution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b3059041
https://www.benchchem.com/product/b3059041
https://www.benchchem.com/product/b3059041?utm_src=pdf-body
https://www.benchchem.com/product/b3059041
https://www.benchchem.com/product/b13532322
https://www.benchchem.com/product/b3059041?utm_src=pdf-body
https://www.benchchem.com/product/b3059041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3059041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After the reaction is complete, cool the mixture to room temperature.

Carefully remove the excess thionyl chloride by distillation under reduced pressure.

The resulting crude 2-methylquinoline-6-sulfonyl chloride can be purified by

recrystallization from a non-polar solvent. This compound is often used directly in

subsequent steps due to its reactivity.[8]

Spectroscopic Characterization
The structural confirmation of 2-methylquinoline-6-sulfonic acid relies on standard

spectroscopic techniques. While specific spectral data is proprietary to suppliers, the expected

characteristics can be inferred from the molecular structure.[1]
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Technique Expected Characteristics

¹H NMR

- Aromatic Protons: Multiple signals in the range

of 7.0–8.5 ppm corresponding to the protons on

the quinoline ring.[1]- Methyl Protons: A

characteristic singlet peak for the methyl group

at the C2 position, typically shifted downfield.[1]-

Sulfonic Acid Proton: A broad singlet, which may

be exchangeable with D₂O.

¹³C NMR

- Quinoline Carbons: Multiple signals in the

aromatic region, with carbons attached to the

nitrogen and the sulfonyl group shifted downfield

due to their electronegativity.[1]- Methyl Carbon:

A signal in the aliphatic region.

FT-IR Spectroscopy

- S=O Stretching: Strong absorption bands

characteristic of the sulfonyl group.- O-H

Stretching: A broad band for the hydroxyl group

of the sulfonic acid.- C=N & C=C Stretching:

Bands corresponding to the quinoline ring

system.

Mass Spectrometry

- Molecular Ion Peak: An [M+H]⁺ or [M-H]⁻ peak

corresponding to the molecular weight of 223.25

g/mol . LC-MS is a highly sensitive method for

its quantification.[1]

Applications in Research and Development
2-Methylquinoline-6-sulfonic acid is primarily valued as a synthetic intermediate.[1] The

quinoline scaffold is a core component in numerous pharmacologically active compounds, and

the addition of a sulfonic acid group enhances reactivity for further chemical modifications.[1]

Pharmaceutical Synthesis: The compound is a precursor for synthesizing sulfonamides via

its sulfonyl chloride derivative.[1] Quinoline-based sulfonamides have been investigated for

various therapeutic properties, including antimicrobial, anti-inflammatory, and anticancer

activities.[1]
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Dye Synthesis: Quinoline sulfonic acid derivatives serve as intermediates in the production

of various dyes.[1]

Materials Science: The ability of these compounds to form complexes with metal ions

suggests potential applications in catalysis and the development of novel materials.[1]

Role as a Synthetic Precursor

2-Methylquinoline-6-sulfonic acid

2-Methylquinoline-6-sulfonyl chloride

Chlorination

Sulfonamides

+ Amines

Sulfonate Esters

+ Alcohols

Other Sulfur-Containing
Derivatives

Click to download full resolution via product page

Caption: Role of 2-methylquinoline-6-sulfonic acid as a precursor in synthetic chemistry.

Safety Information
According to available safety data, 2-methylquinoline-6-sulfonic acid is classified with the

following hazards:

Signal Word: Danger[5]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[5]
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H335: May cause respiratory irritation.[5]

Precautionary Statements: Standard precautions for handling corrosive and irritating

chemicals should be followed, including the use of personal protective equipment (gloves,

goggles, lab coat) and working in a well-ventilated area.[5]

Conclusion
2-Methylquinoline-6-sulfonic acid is a well-characterized chemical compound with significant

utility as a synthetic intermediate. Its straightforward synthesis from 2-methylquinoline and its

conversion to the highly reactive sulfonyl chloride derivative make it a valuable building block

for drug discovery, dye manufacturing, and materials science. This guide provides the

foundational technical information required for researchers to effectively utilize this compound

in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3059041#2-methylquinoline-6-sulfonic-acid-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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